Benzyldimethylsilane
Overview
Description
Benzyldimethylsilane is a chemical compound with the molecular formula C9H14Si . It is also known by other names such as Benzyl (dimethyl)silane and Dimethyl (phenylmethyl)silane . This compound is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Molecular Structure Analysis
The molecular structure of Benzyldimethylsilane consists of a benzyl group (C6H5CH2-) attached to a silicon atom, which is further bonded to two methyl groups (CH3) and a hydrogen atom . The average mass of this compound is 150.293 Da .
Physical And Chemical Properties Analysis
Benzyldimethylsilane is a liquid at room temperature with a density of 0.949 g/mL at 25 °C . It has a boiling point of 173.3±9.0 °C at 760 mmHg . The compound is insoluble in water . It has a refractive index of n20/D 1.502 .
Scientific Research Applications
Application in Polymer Science
Specific Scientific Field
Polymer Science
Summary of the Application
Benzyldimethylsilane is used in hydrosilylation reactions, which are the anti-Markovnikov additions of silanes to unsaturated bonds present in compounds such as alkenes and alkynes . These reactions offer numerous unique and advantageous properties for the preparation of polymeric materials, such as high yields and stereoselectivity .
Methods of Application or Experimental Procedures
The hydrosilylation reactions require to be catalyzed. Initially, platinum compounds were used for this purpose . The reactions are non-thermally triggered and can be stimulated by UV light .
Results or Outcomes
The hydrosilylation reactions have advanced to a level that renders them predestined for transfer into commercial products on a large scale .
Use as a Raw Material
Specific Scientific Field
Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dyestuff
Summary of the Application
Benzyldimethylsilane is used as an important raw material and intermediate in these fields .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures would depend on the particular synthesis, pharmaceutical, agrochemical, or dyestuff being produced.
Results or Outcomes
The outcomes would also vary based on the specific product being synthesized or produced.
Use in Hydrosilylation Reactions
Summary of the Application
Benzyldimethylsilane is used in hydrosilylation reactions, which are anti-Markovnikov additions of silanes to unsaturated bonds present in compounds such as alkenes and alkynes . These reactions offer numerous unique and advantageous properties for the preparation of polymeric materials, such as high yields and stereoselectivity .
Results or Outcomes
Use in Tris(pentafluorophenyl)borane-Catalyzed Reactions
Specific Scientific Field
Organic Chemistry
Summary of the Application
Tris(pentafluorophenyl)borane, also known as BCF, has been used in conjunction with silanes like Benzyldimethylsilane in the reduction of alcohols, carbonyls, or carbonyl-like derivatives .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures would depend on the particular reduction reaction being carried out.
Results or Outcomes
Use in the Production of Functional Silanes and Siloxanes
Summary of the Application
Benzyldimethylsilane is used in hydrosilylation reactions, which are anti-Markovnikov additions of silanes to unsaturated bonds present in compounds such as alkenes and alkynes . These reactions are widely implemented for the production of functional silanes and siloxanes .
Methods of Application or Experimental Procedures
The hydrosilylation reactions require to be catalyzed, for which platinum compounds were used in the initial stages . The reactions are non-thermally triggered and can be stimulated by UV light .
Results or Outcomes
Hydrosilylation reactions have advanced to a level that renders them predestined for transfer into commercial products on a large scale .
Use in the Modification of Complex Bioactive Compounds
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
Tris(pentafluorophenyl)borane, also known as BCF, has been used in conjunction with silanes like Benzyldimethylsilane in the modification of complex bioactive compounds such as natural products and drugs to probe structure-activity relationships .
Safety And Hazards
properties
InChI |
InChI=1S/C9H13Si/c1-10(2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKDKWDVYZOKBPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883702 | |
Record name | Benzene, [(dimethylsilyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30883702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyldimethylsilane | |
CAS RN |
1631-70-5 | |
Record name | Benzene, ((dimethylsilyl)methyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001631705 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl(phenylmethyl)silane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=155373 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzene, [(dimethylsilyl)methyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzene, [(dimethylsilyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30883702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzyldimethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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